![molecular formula C14H20N4S B064784 4-(1-Adamantyl)-6-(methylthio)-1,3,5-trazin-2-amine CAS No. 175204-72-5](/img/structure/B64784.png)
4-(1-Adamantyl)-6-(methylthio)-1,3,5-trazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1-Adamantyl)-6-(methylthio)-1,3,5-trazin-2-amine, also known as MTAD, is a novel and promising compound that has been the subject of numerous scientific studies in the past few years. It is a derivative of the adamantane family of compounds, which are characterized by their highly symmetrical and stable structures. MTAD has been found to have various medicinal and therapeutic properties, including anti-inflammatory, antimicrobial, and antifungal activities. In addition, MTAD has been studied for its potential use in the treatment of a variety of diseases, including cancer, diabetes, and Alzheimer’s disease.
Scientific Research Applications
Antimicrobial Applications
Compounds related to "4-(1-Adamantyl)-6-(methylthio)-1,3,5-triazin-2-amine" have been synthesized and tested for their antimicrobial properties. For example, N-(1-adamantyl)carbothioamide derivatives exhibited potent antibacterial activity against certain strains of pathogenic Gram-positive and Gram-negative bacteria and the yeast-like fungus Candida albicans. Notably, compounds from this category showed significant reduction of serum glucose levels in streptozotocin-induced diabetic rats, indicating their hypoglycemic activity as well (Al-Abdullah et al., 2015).
Structural and Mechanistic Studies
The structural refinement of compounds containing the adamantyl group, including those related to "4-(1-Adamantyl)-6-(methylthio)-1,3,5-triazin-2-amine", has been conducted to understand their interaction at different temperatures. This research sheds light on the effect of temperature on the disorder of the adamantyl group, contributing to the understanding of how structural variations can impact the biological activity of these molecules (Perrakis et al., 1996).
Potential DHFR Inhibition
Adamantyl-group-bearing diamino-s-triazines were synthesized as potential DHFR inhibitors, with their pharmacological properties tested. The study constructed model structures of the L1210 mouse DHFR-ligand ternary complex to evaluate the binding affinities of these compounds to DHFR. Some compounds demonstrated weak activity against P388 and KB cell lines in vitro, highlighting the potential therapeutic applications of these molecules (Tsitsa et al., 1993).
Antiviral and Anti-inflammatory Activities
Research has also explored the antiviral and anti-inflammatory activities of adamantyl-triazole derivatives. Certain compounds showed potent antibacterial activity, with some demonstrating good dose-dependent anti-inflammatory activity against carrageenan-induced paw edema in rats. These findings indicate the potential of adamantyl-containing compounds in developing new therapeutic agents with antimicrobial and anti-inflammatory properties (Al-Abdullah et al., 2014).
Mechanism of Action
Mode of Action
It’s known that the compound is synthesized from 4-(1-adamantyl)-1,2,3-thiadiazole . The exact interaction with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
The compound is synthesized from 4-(1-adamantyl)-1,2,3-thiadiazole, which might suggest involvement in similar biochemical pathways
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(1-adamantyl)-6-methylsulfanyl-1,3,5-triazin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4S/c1-19-13-17-11(16-12(15)18-13)14-5-8-2-9(6-14)4-10(3-8)7-14/h8-10H,2-7H2,1H3,(H2,15,16,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZXBHXZJWGQHNK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=NC(=N1)N)C23CC4CC(C2)CC(C4)C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80381940 |
Source
|
Record name | 4-(Methylsulfanyl)-6-(tricyclo[3.3.1.1~3,7~]decan-1-yl)-1,3,5-triazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80381940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.40 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175204-72-5 |
Source
|
Record name | 4-(Methylthio)-6-tricyclo[3.3.1.13,7]dec-1-yl-1,3,5-triazin-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175204-72-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Methylsulfanyl)-6-(tricyclo[3.3.1.1~3,7~]decan-1-yl)-1,3,5-triazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80381940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.